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Compound of Interest

Compound Name: Triolein-13C3

Cat. No.: B1601240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and key applications of Triolein-13C3, a stable isotope-labeled triglyceride crucial for metabolic

research and clinical diagnostics. The information is tailored for professionals in the fields of life

sciences and drug development.

Chemical Properties of Triolein-13C3
Triolein-13C3, also known as Glyceryl trioleate-13C3, is a synthetic form of triolein where three

carbon-13 isotopes are incorporated into the glycerol backbone. This labeling allows for the

non-radioactive tracing of triolein's metabolic fate in vivo.

Table 1: Chemical and Physical Properties of Triolein-13C3
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Property Value Reference

IUPAC Name

2,3-bis({(9Z)-octadec-9-

enoyl}oxy)propyl (9Z)-octadec-

9-enoate-1,2,3-13C3

Synonyms

Triolein-glyceryl-13C3, 1,2,3-

Tri(cis-9-

octadecenoyl)glycerol-1,2,3-

13C3

CAS Number 82005-46-7 [1]

Molecular Formula 13C3C54H104O6 [2]

Molecular Weight 888.41 g/mol [2]

Physical State Liquid [1]

Purity >98%

Storage Temperature
+2°C to +8°C or -20°C, protect

from light
[2]

Solubility

Soluble in chloroform, ether,

carbon tetrachloride; slightly

soluble in alcohol.[3]

Synthesis of Triolein-13C3
The synthesis of Triolein-13C3 is achieved through the esterification of a 13C-labeled glycerol

backbone with oleic acid. While specific proprietary methods may vary between manufacturers,

the fundamental chemical reaction involves the formation of ester bonds between the hydroxyl

groups of glycerol-13C3 and the carboxyl groups of three oleic acid molecules.

General Synthetic Approach:

The common method for synthesizing triolein is the esterification of glycerol with oleic acid.[4]

[5] For the synthesis of Triolein-13C3, glycerol uniformly labeled with 13C at all three carbon

positions (glycerol-1,2,3-13C3) is used as the starting material.
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The reaction can be catalyzed by various acids or enzymes.[4][5] The process generally

involves reacting one equivalent of glycerol-1,2,3-13C3 with three equivalents of oleic acid. The

reaction is typically carried out at elevated temperatures and under vacuum to remove the

water formed during the esterification, which drives the reaction to completion.

Reaction Scheme:

Figure 1: Metabolic Pathway of Dietary Triolein-13C3

This diagram illustrates the journey of orally ingested Triolein-13C3 through the digestive and

metabolic systems. The process begins with digestion in the gastrointestinal tract, followed by

absorption, transport via chylomicrons, and eventual metabolism in peripheral tissues and the

liver, leading to the exhalation of 13CO2, which is measured in the 13C-Triolein breath test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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